Cas no 89198-07-2 (L-Aspartic acid,N-(2-aminoethyl)-)

• Product Name: L-Aspartic acid,N-(2-aminoethyl)-
• CAS No: 89198-07-2
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• CID: 720924
• Update Time: 2024-11-26

L-Aspartic acid,N-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-(2-aminoethyl)-
• N-(2-AMINOETHYL)-L-ASPARTIC ACID
• L-Aspartic acid, N-(2-aminoethyl)-

• Inchi： 1S/C6H12N2O4/c7-1-2-8-4(6(11)12)3-5(9)10/h4,8H,1-3,7H2,(H,9,10)(H,11,12)/t4-/m0/s1
• InChI Key： PDDUTYPDHMQVSU-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NCCN

Computed Properties

• Exact Mass: 176.08000
• Monoisotopic Mass: 176.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Experimental Properties

• PSA: 112.65000
• LogP: -0.44620